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Compound of Interest

Compound Name:
3,3-Dimethylcyclohexyl methyl

ketone

Cat. No.: B1205454 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides a detailed operational and disposal plan for 3,3-
Dimethylcyclohexyl methyl ketone (CAS No. 25304-14-7), ensuring that its management is

conducted in a safe, compliant, and environmentally sound manner.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to be familiar with the hazards

associated with 3,3-Dimethylcyclohexyl methyl ketone. This compound is a skin and eye

irritant and may cause respiratory irritation.[1][2] Prolonged exposure can lead to more severe

health effects.[1] It is also a combustible liquid.[2] Therefore, all handling and disposal

procedures must be conducted in a well-ventilated area, away from heat, sparks, and open

flames.[3] Appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat, must be worn at all times.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 3,3-
Dimethylcyclohexyl methyl ketone relevant to its safe handling and disposal.
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Property Value

Molecular Formula C10H18O[4][5]

Molecular Weight 154.25 g/mol [5][6]

Appearance Colorless to pale yellow liquid[1][5]

Boiling Point 181 - 202.8 °C[2][4][5]

Flash Point 66 - 82 °C[1][2][4]

Density 0.875 g/cm³[4][5]

Solubility
Practically insoluble in water; soluble in ethanol

and organic solvents[1]

Step-by-Step Disposal Protocol
The proper disposal of 3,3-Dimethylcyclohexyl methyl ketone involves its classification and

segregation as chemical waste, followed by its transfer to a licensed hazardous waste disposal

facility. Direct release into the environment, including drains and waterways, must be strictly

avoided.[1]

Experimental Protocol: Waste Collection and Storage
Waste Identification and Segregation:

Designate a specific, properly labeled, and chemically compatible waste container for 3,3-
Dimethylcyclohexyl methyl ketone. The container should be in good condition and have

a secure, tight-fitting lid.

The label should clearly state "Hazardous Waste" and "3,3-Dimethylcyclohexyl methyl
ketone".

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Waste Collection:
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Carefully transfer the waste 3,3-Dimethylcyclohexyl methyl ketone into the designated

waste container using a funnel to prevent spills.

If collecting absorbent materials contaminated with the ketone, such as from a spill

cleanup, place these materials in a separate, sealed, and labeled container.[1][7]

Container Management and Storage:

Keep the waste container tightly closed when not in use.[1][7]

Store the container in a cool, dry, and well-ventilated area, away from sources of ignition

and incompatible materials.[1][7][3]

The storage area should be a designated hazardous waste accumulation area with

secondary containment to prevent the spread of material in case of a leak.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3,3-
Dimethylcyclohexyl methyl ketone.
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Caption: Logical workflow for the disposal of 3,3-Dimethylcyclohexyl methyl ketone.

Spill Management
In the event of a spill, the following steps should be taken:
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Ensure Personal Safety: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.[1] Remove all sources of ignition.[7][3]

Contain the Spill: Use an inert absorbent material, such as sand or earth, to contain and

absorb the spilled liquid.[1][7]

Collect and Dispose: Carefully collect the absorbent material and place it into a suitable,

sealed container for disposal.[1][7]

Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent,

followed by soap and water. Collect all cleaning materials as hazardous waste.

Final Disposal
The ultimate disposal of 3,3-Dimethylcyclohexyl methyl ketone must be conducted by a

licensed and approved hazardous waste disposal company. Your institution's Environmental

Health and Safety (EHS) office will have established procedures for the pickup and disposal of

chemical waste. It is crucial to follow these internal procedures and to consult with your EHS

office for any specific questions or requirements. Chemical waste generators are responsible

for ensuring that waste is classified, handled, and disposed of in accordance with all local,

regional, and national regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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